3-Cyclopropoxy-N-methyl-2-nitrobenzamide

• Molecular Formula: C11H12N2O4
• Molecular Weight: 236.22 g/mol
• IUPAC Name: 3-cyclopropyloxy-N-methyl-2-nitrobenzamide
• InChI: InChI=1S/C11H12N2O4/c1-12-11(14)8-3-2-4-9(10(8)13(15)16)17-7-5-6-7/h2-4,7H,5-6H2,1H3,(H,12,14)
• InChI Key: NVPRIZWUMDVSKE-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)OC2CC2)[N+](=O)[O-]

Description

3-Cyclopropoxy-N-methyl-2-nitrobenzamide is a benzamide derivative characterized by a nitro group at the ortho position (C2), a cyclopropoxy substituent at the meta position (C3), and an N-methylamide group. The cyclopropoxy group introduces steric strain and electron-donating effects via the oxygen atom, while the nitro group exerts strong electron-withdrawing effects.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the nitration of 2-methylbenzamide to form 2-methyl-3-nitrobenzamide . This intermediate is then subjected to a cyclopropanation reaction using cyclopropyl bromide in the presence of a base such as potassium carbonate . The final step involves the methylation of the amide nitrogen using methyl iodide under basic conditions .

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-N-methyl-2-nitrobenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Catalysts and solvents are carefully selected to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-N-methyl-2-nitrobenzamide undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The cyclopropoxy group can be substituted with other alkoxy groups using nucleophilic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Alkoxy halides, potassium carbonate (K2CO3) as a base.

Hydrolysis: Hydrochloric acid (HCl) or sodium hydroxide (NaOH).

Major Products Formed

Reduction: 3-Cyclopropoxy-N-methyl-2-aminobenzamide.

Substitution: Various alkoxy-substituted derivatives.

Hydrolysis: 3-Cyclopropoxy-2-nitrobenzoic acid and methylamine.

Scientific Research Applications

3-Cyclopropoxy-N-methyl-2-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-N-methyl-2-nitrobenzamide involves its interaction with specific molecular targets and pathways. The nitro group can undergo bioreduction to form reactive intermediates that can interact with cellular components. The cyclopropoxy group may enhance the compound’s ability to penetrate cell membranes, while the methyl group can influence its binding affinity to target proteins. These interactions can lead to various biological effects, including inhibition of enzyme activity and disruption of cellular processes.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Reactivity and Stability

N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide ()

• Key Features : Methyl group at C3, N-(2-hydroxy-1,1-dimethylethyl) substituent.
• Comparison: The methyl group in this analog is electron-donating, contrasting with the nitro group in the target compound. The hydroxy-dimethylethyl group acts as an N,O-bidentate directing group, facilitating metal-catalyzed C–H activation reactions . In contrast, the cyclopropoxy group in 3-Cyclopropoxy-N-methyl-2-nitrobenzamide may exhibit weaker directing effects due to steric hindrance from the cyclopropane ring.

N-(3-chlorophenethyl)-4-nitrobenzamide ()

• Key Features : Nitro group at para position (C4), 3-chlorophenethyl substituent.
• Comparison :
  • The para-nitro group creates a stronger electron-withdrawing effect across the benzene ring compared to the ortho-nitro configuration in the target compound. This difference could influence reactivity in electrophilic substitution or redox reactions.
  • The 3-chlorophenethyl group introduces halogenated aromaticity, which may enhance binding to biological targets (e.g., enzyme active sites) compared to the cyclopropoxy group .

Physicochemical Properties

Property	3-Cyclopropoxy-N-methyl-2-nitrobenzamide	N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	N-(3-chlorophenethyl)-4-nitrobenzamide
Electron Effects	Strong EWG (Nitro), moderate EDG (O-C3)	Moderate EDG (Methyl), strong EDG (OH/NH)	Strong EWG (Nitro), moderate EDG (Cl)
Solubility	Low (lipophilic N-methyl)	Moderate (polar hydroxy group)	Low (chlorinated aromatic)
Directing Group	Cyclopropoxy (weak)	N,O-bidentate (strong)	Chlorophenethyl (non-directing)
Synthetic Utility	Potential for strained-ring catalysis	Metal-catalyzed C–H activation	Biological activity (e.g., antimicrobial)